N-[1-(pyridin-2-ylmethyl)piperidin-4-ylidene]hydroxylamine

• IUPAC Name: N-[1-(pyridin-2-ylmethyl)piperidin-4-ylidene]hydroxylamine
• InChI: InChI=1S/C11H15N3O/c15-13-10-4-7-14(8-5-10)9-11-3-1-2-6-12-11/h1-3,6,15H,4-5,7-9H2
• InChI Key: XSIFRPDSQIHBRW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=NO)CC2=CC=CC=N2
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol

Description

“N-[1-(pyridin-2-ylmethyl)piperidin-4-ylidene]hydroxylamine” is a compound with the molecular formula C11H15N3O and a molecular weight of 205.261. It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Researchers have explored their potential as drug candidates for treating various diseases.

Anticancer Activity

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Electro-Oxidative Synthesis

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Coordination Chemistry and Luminescence

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Kinase Inhibition

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Future Directions

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “N-[1-(pyridin-2-ylmethyl)piperidin-4-ylidene]hydroxylamine”, is an important task of modern organic chemistry. Future research could focus on exploring the synthesis, functionalization, and pharmacological application of such compounds.

Mechanism of Action

Target of Action

N-[1-(pyridin-2-ylmethyl)piperidin-4-ylidene]hydroxylamine is a piperidine derivative . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry It’s known that piperidine-containing compounds are present in more than twenty classes of pharmaceuticals .

Mode of Action

It’s known that n-(pyridin-2-yl)amides, a related class of compounds, are formed via c–c bond cleavage promoted by i2 and tbhp . This suggests that the compound might interact with its targets through a similar mechanism.

Biochemical Pathways

Piperidine derivatives are known to be involved in a wide range of intra- and intermolecular reactions leading to the formation of various piperidine derivatives .

Result of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry , suggesting that they may have diverse effects at the molecular and cellular level.

Synthesis routes and methods I

Procedure details

1-(2-Pyridinylmethyl)-4-piperidone oxime is prepared from 1-(2-pyridinylmethyl)-4-piperidone and hydroxylamine hydrochloride essentially as described above in Example 38, Scheme C, step b.

Synthesis routes and methods II

Procedure details